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For Researchers, Scientists, and Drug Development Professionals

Fluoropolymers are a class of high-performance polymers characterized by their strong carbon-

fluorine bonds, which impart exceptional chemical inertness, thermal stability, and electrical

insulation properties.[1][2] These characteristics make them indispensable in a wide range of

demanding industries, including pharmaceutical and drug development, semiconductor

manufacturing, aerospace, and chemical processing.[3][4] This guide provides a comparative

analysis of four common fluoropolymers—Polytetrafluoroethylene (PTFE), Fluorinated Ethylene

Propylene (FEP), Perfluoroalkoxy Alkane (PFA), and Ethylene Tetrafluoroethylene (ETFE)—to

aid in material selection for critical applications.

Comparative Data of Fluoropolymer Properties
The selection of an appropriate fluoropolymer is contingent on the specific performance

requirements of the application, such as mechanical stress, operating temperature, electrical

environment, and chemical exposure. The following tables summarize key quantitative

properties to facilitate an objective comparison.

Mechanical & Physical Properties
Partially fluorinated polymers like ETFE generally exhibit higher tensile strength and stiffness

compared to their fully fluorinated counterparts such as PTFE, PFA, and FEP.[3] This makes

ETFE suitable for applications requiring greater load-bearing capabilities, while the flexibility of

PTFE, PFA, and FEP makes them ideal for tubing and sealing applications.[3]
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Property
ASTM
Method

Units PTFE FEP PFA ETFE

Tensile

Strength
D638 psi (MPa) 3,350 (23) 3,400 (23) 4,000 (27) 6,700 (46)

Elongation

at Break
D638 % 300 300 300 275-300

Flexural

Modulus
D790 kpsi (MPa) 98 (675) 95 (655) 95 (655) 203 (1400)

Hardness D2240 Shore D 50-65 55-60 60-65 75

Specific

Gravity
D792 - 2.13-2.22 2.12-2.17 2.12-2.17 1.70-1.76

Water

Absorption

(24hr)

D570 % <0.01 <0.01 <0.03 <0.1

Note: Values presented are typical and can vary based on the specific grade and processing

method of the material.[3]

Thermal Properties
PTFE and PFA exhibit the highest maximum continuous use temperatures among the group,

making them suitable for high-temperature applications.[5][6] All fluoropolymers are effective

thermal insulators due to their low thermal conductivity.[7]
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Property
ASTM
Method

Units PTFE FEP PFA ETFE

Melting

Point
- °C (°F) 327 (621) 270 (518) 305 (581) 275 (527)

Max.

Continuous

Use Temp.

- °C (°F) 260 (500) 204 (400) 260 (500) 150 (302)

Thermal

Conductivit

y

C177 W/m·K 0.25 0.20 0.19 0.24

Note: Values presented are typical and can vary based on the specific grade and processing

method of the material.[8][9]

Electrical Properties
Fluoropolymers are excellent electrical insulators, characterized by high dielectric strength and

volume resistivity, and a low dielectric constant.[10] These properties make them a preferred

choice for insulating high-performance wires and cables.[1][10] PTFE, PFA, and FEP have

exceptionally low dielectric constants that are stable over a wide range of frequencies.[11]

Property
ASTM
Method

Units PTFE FEP PFA ETFE

Dielectric

Strength
D149 V/mil 500-600 500-600 500-600 400-500

Dielectric

Constant

(@ 1 MHz)

D150 - 2.1 2.1 2.1 2.6

Volume

Resistivity
D257 ohm-cm >10¹⁸ >10¹⁸ >10¹⁸ >10¹⁶
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Note: Values presented are typical and can vary based on the specific grade and processing

method of the material.[9][12]

Chemical Resistance
Fluoropolymers are renowned for their outstanding resistance to a wide array of chemicals,

including most acids, bases, and organic solvents.[2] Fully fluorinated polymers like PTFE,

PFA, and FEP are considered essentially inert.[13] However, they can be attacked by a few

reactive substances like molten alkali metals and turbulent gaseous fluorine.[13]

Chemical
Class

PTFE PFA FEP ETFE

Strong Acids

(e.g., Sulfuric,

Hydrochloric)

Excellent Excellent Excellent Excellent

Strong Bases

(e.g., Sodium

Hydroxide)

Excellent Excellent Excellent Excellent

Organic Solvents

(e.g., Alcohols,

Ketones)

Excellent Excellent Excellent Excellent

Oxidizing Agents

(e.g., Hydrogen

Peroxide)

Excellent Excellent Excellent Good

Key: E=Excellent, G=Good. Ratings are based on room temperature exposure; resistance can

be affected by elevated temperatures.[14]

Experimental Protocols
The data presented in this guide are derived from standardized test methods, primarily those

established by ASTM International. Understanding these protocols is crucial for interpreting

material data sheets and ensuring the suitability of a material for a specific application.
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Tensile Properties (ASTM D638): This test method determines the force required to break a

plastic specimen and the extent to which it stretches or elongates to that breaking point.[15]

Procedure: A standard "dumbbell" or "dog-bone" shaped specimen is prepared.[5] It is

placed into the grips of a universal testing machine and pulled apart at a constant rate of

speed until it ruptures.[5][9] An extensometer is used to measure the elongation of the

specimen.[5]

Key Data: Tensile Strength (at yield and break), Tensile Modulus, and Percent Elongation.

[15]

Flexural Properties (ASTM D790): This test measures the flexural strength and modulus of a

material, indicating its stiffness and ability to resist deformation under a bending load.[2]

Procedure: A rectangular bar-shaped specimen is placed on two supports in a three-point

bending setup.[16] A load is applied to the center of the specimen at a constant rate, and

the load-deflection data is recorded until the specimen breaks or reaches 5% strain.[2]

Key Data: Flexural Strength and Flexural Modulus.[17]

Dielectric Strength (ASTM D149): This method measures the electrical strength of a material

as an insulator.[14] It is defined as the maximum voltage a material can withstand before

dielectric breakdown (puncture) occurs.[10][14]

Procedure: A test specimen is placed between two electrodes, and the voltage is

increased from zero at a uniform rate until electrical breakdown happens.[14] The test is

sometimes performed in insulating oil to prevent flashover (arcing).[14]

Key Data: Dielectric Strength, expressed in Volts per unit of thickness (e.g., V/mil).[14]

Water Absorption (ASTM D570): This test determines the amount of water absorbed by a

material under specified conditions.[1]

Procedure: Specimens are first dried in an oven and weighed.[3] They are then immersed

in water for a specified time and temperature (e.g., 24 hours at 23°C).[1][3] After

immersion, the specimens are removed, patted dry, and weighed again.[1]
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Key Data: Water absorption, expressed as a percentage increase in weight.[1]

Workflow for Material Qualification in Drug
Development
In the pharmaceutical and drug development industries, ensuring that a material does not

adversely affect the drug product is critical. This involves rigorous testing for extractables and

leachables. Extractables are compounds that can be forced from a material under aggressive

laboratory conditions, while leachables are compounds that migrate into the drug product under

normal storage and use conditions.[18][19] The following workflow illustrates a typical process

for evaluating a fluoropolymer for product contact applications.
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Phase 1: Initial Assessment & Screening

Phase 2: Extractables Study

Phase 3: Toxicological & Leachables Assessment
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Extractables & Leachables (E&L) Study Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195381#comparative-analysis-of-fluoropolymer-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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